5,6-Dimethyl-4-pyridin-3-yloxythieno[2,3-d]pyrimidine

• IUPAC Name: 5,6-dimethyl-4-pyridin-3-yloxythieno[2,3-d]pyrimidine
• InChI: InChI=1S/C13H11N3OS/c1-8-9(2)18-13-11(8)12(15-7-16-13)17-10-4-3-5-14-6-10/h3-7H,1-2H3
• InChI Key: UPBOUFXWIZALMO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=NC=NC(=C12)OC3=CN=CC=C3)C
• Molecular Formula: C13H11N3OS
• Molecular Weight: 257.31 g/mol

Description

5,6-Dimethyl-4-pyridin-3-yloxythieno[2,3-d]pyrimidine is a compound that has gained attention in the scientific community due to its potential use as a pharmaceutical agent. This compound has been studied for its ability to inhibit certain enzymes and has shown promise in the treatment of various diseases.

Mechanism of Action

The mechanism of action of 5,6-Dimethyl-4-pyridin-3-yloxythieno[2,3-d]pyrimidine involves the inhibition of certain enzymes such as phosphodiesterase. This inhibition leads to an increase in the levels of cyclic nucleotides, which in turn leads to smooth muscle relaxation and vasodilation. This mechanism of action has been investigated for its potential use in the treatment of various diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5,6-Dimethyl-4-pyridin-3-yloxythieno[2,3-d]pyrimidine have been extensively studied. It has been shown to have vasodilatory effects and has been investigated for its potential use in the treatment of diseases such as hypertension and erectile dysfunction. Additionally, it has been shown to have anti-inflammatory effects and has been investigated for its potential use in the treatment of diseases such as asthma and COPD.

Advantages and Limitations for Lab Experiments

One advantage of using 5,6-Dimethyl-4-pyridin-3-yloxythieno[2,3-d]pyrimidine in lab experiments is its ability to inhibit certain enzymes such as phosphodiesterase. This inhibition can lead to an increase in the levels of cyclic nucleotides, which can be measured and used to assess the effectiveness of the compound. However, one limitation is that the synthesis of this compound is a complex process that requires several steps, which can make it difficult to produce in large quantities.

Future Directions

There are several future directions for the study of 5,6-Dimethyl-4-pyridin-3-yloxythieno[2,3-d]pyrimidine. One potential direction is the investigation of its use in the treatment of diseases such as hypertension and erectile dysfunction. Additionally, further research could be conducted to investigate its anti-inflammatory effects and its potential use in the treatment of diseases such as asthma and COPD. Furthermore, the development of new synthesis methods that are more efficient and cost-effective could lead to increased production of this compound and its use in a wider range of applications.

Synthesis Methods

The synthesis of 5,6-Dimethyl-4-pyridin-3-yloxythieno[2,3-d]pyrimidine is a complex process that involves several steps. The initial step involves the reaction between 2,4-dichloropyrimidine and 3-hydroxy-2-methyl-4-pyridinylmethanol. This reaction is carried out in the presence of a base such as potassium carbonate. The resulting product is then treated with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 2-aminothiophene in the presence of a base to yield the final product.

Scientific Research Applications

The compound 5,6-Dimethyl-4-pyridin-3-yloxythieno[2,3-d]pyrimidine has been extensively studied for its potential use as a pharmaceutical agent. It has been shown to inhibit certain enzymes such as phosphodiesterase and has been investigated for its potential use in the treatment of diseases such as asthma, chronic obstructive pulmonary disease (COPD), and erectile dysfunction.